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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663 Get Quote

This guide provides essential safety, handling, and disposal procedures for 3-Bromo-1-
methylpyrrolidine, tailored for researchers, scientists, and professionals in drug development.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Immediate Safety and Handling
3-Bromo-1-methylpyrrolidine is a hazardous chemical that requires careful handling in a

controlled laboratory environment. It is classified as a flammable liquid and is corrosive,

capable of causing severe skin burns and eye damage.[1] Always handle this compound inside

a chemical fume hood and wear appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves, protective clothing, and eye/face protection.[1] Keep the compound

away from heat, sparks, open flames, and other ignition sources.[1][2]

Summary of Chemical Safety Information
For quick reference, the following table summarizes key safety and hazard data for 3-Bromo-1-
methylpyrrolidine.
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Property Value Citations

Molecular Formula C₅H₁₀BrN [1]

Molecular Weight 164.04 g/mol [1]

Appearance Liquid [1]

Flash Point 54.4 °C (129.9 °F)

Hazard Classifications

Flammable Liquid (Category

3), Skin Corrosion (Category

1B), Serious Eye Damage

(Category 1)

[1]

UN Number UN2733 [1]

Proper Shipping Name

AMINES, FLAMMABLE,

CORROSIVE, N.O.S. (3-

Bromo-1-methylpyrrolidine)

[1]

Storage

Keep refrigerated in a dry,

cool, and well-ventilated place

away from heat and ignition

sources. Store in a corrosives

area.[1]

[1]

Incompatible Materials
Strong oxidizing agents, strong

acids.[2][3]
[2][3]

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx),

Hydrogen bromide.[1]

[1]

Step-by-Step Disposal Protocol
The disposal of 3-Bromo-1-methylpyrrolidine and its associated waste must comply with

federal, state, and local regulations.[1][4] In the United States, the Environmental Protection

Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[5][6]
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Waste Segregation and Collection
Categorize Waste: All waste containing 3-Bromo-1-methylpyrrolidine is considered

hazardous waste.[1] It must be segregated as halogenated organic waste.[7] Do not mix it

with non-halogenated organic waste to prevent the formation of toxic byproducts during

disposal.[7]

Use Designated Containers: Collect liquid waste in a designated, properly labeled, and

chemically resistant container.[7] The container must be kept tightly closed except when

adding waste.[2][7]

Solid Waste: Any contaminated solid materials, such as gloves, absorbent pads, and filter

paper, must be collected in a separate, clearly labeled solid hazardous waste container.[7]

Labeling and Storage of Waste
Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name ("3-
Bromo-1-methylpyrrolidine waste"), and the associated hazards (e.g., "Flammable,"

"Corrosive").[7]

Storage: Store waste containers in a designated and well-ventilated satellite accumulation

area, preferably within a secondary containment tray under a fume hood or in a vented

cabinet.[7] This area should be away from incompatible materials.

Final Disposal
Professional Disposal: The final disposal of hazardous waste must be handled by a licensed

hazardous waste disposal facility.[2][8] Contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup and disposal.

Regulatory Compliance: Ensure that all disposal activities adhere to the "cradle-to-grave"

management system established by RCRA, which tracks hazardous waste from its

generation to its final disposal.[4][6][9]

Prohibited Actions: Never dispose of 3-Bromo-1-methylpyrrolidine by pouring it down the

drain or into a sewer system.[1] This can harm aquatic organisms and damage wastewater

treatment systems.[1]
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Emergency Spill Response
Immediate and appropriate action is critical in the event of a spill.

Evacuate and Alert: Alert all personnel in the immediate vicinity and evacuate the area if

necessary.

Control Ignition Sources: As the substance is flammable, immediately extinguish all nearby

flames and turn off any spark-producing equipment.[1]

Ventilate: Ensure the area is well-ventilated, preferably under a chemical fume hood.

Contain and Absorb: For small spills, contain the liquid and absorb it using an inert, non-

combustible absorbent material (e.g., sand, vermiculite).

Collect Waste: Carefully collect the absorbed material and any contaminated soil or surfaces

using spark-proof tools.[1][2] Place the collected waste into a designated and labeled

hazardous waste container for disposal.[1][7]

Decontaminate: Clean the spill area thoroughly.

Seek Medical Attention: If there is any skin or eye contact, rinse the affected area

immediately and continuously with water for at least 15 minutes and seek prompt medical

attention.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-1-methylpyrrolidine waste.
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Workflow for 3-Bromo-1-methylpyrrolidine Disposal
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Caption: Disposal workflow for 3-Bromo-1-methylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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